2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(2-oxo-1H-pyridin-4-yl)propanoic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(2-oxo-1H-pyridin-4-yl)propanoic acid
• InChI: InChI=1S/C13H18N2O5/c1-13(2,3)20-12(19)15-9(11(17)18)6-8-4-5-14-10(16)7-8/h4-5,7,9H,6H2,1-3H3,(H,14,16)(H,15,19)(H,17,18)
• InChI Key: HEORFPPJRXONHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC(=O)NC=C1)C(=O)O
• Molecular Formula: C13H18N2O5
• Molecular Weight: 282.29 g/mol
• CAS RN: 2287260-03-9

Description

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(2-oxo-1H-pyridin-4-yl)propanoic acid is a useful research compound. Its molecular formula is C13H18N2O5 and its molecular weight is 282.296. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Chemical Reactions

• A notable study by Trifunović et al. (2010) details an efficient synthesis method for N-substituted 1,3-oxazinan-2-ones through a three-component, one-pot reaction. This synthesis involves tetraethylammonium bicarbonate, 1,3-dibromopropane, and a primary amine, demonstrating the chemical's versatility in creating chiral products like (2S)-2-(2-oxo-1,3-oxazinan-3-yl)propanoic acid (Trifunović et al., 2010).

Molecular Structure and Hydrogen Bonding

• Research conducted by Dobbin et al. (1993) explores the hydrogen bonding in derivatives of 1-ethyl-2-methyl-4-oxo-1,4-dihydro-pyridin-3-yloxyethanoic acid and related compounds. This study, using 1H NMR spectroscopy and X-ray crystallography, reveals insights into the structural aspects of these compounds, highlighting the strength and nature of hydrogen bonding which could influence their applications in material science and pharmaceuticals (Dobbin et al., 1993).

Immunobiological Activity

• Doláková et al. (2005) synthesized 2-amino-3-(purin-9-yl)propanoic acids and examined their immunostimulatory and immunomodulatory potency. The study found significant enhancement in the secretion of chemokines RANTES and MIP-1alpha by some compounds, with the most potent being a 2-amino-6-sulfanylpurine derivative. This research underlines the potential immunobiological applications of these compounds in enhancing the immune response (Doláková et al., 2005).

Kinetics and Mechanism of Thermal Gas-phase Elimination

• Al-Awadi et al. (2000) investigated the kinetics and mechanism of thermal gas-phase elimination of β-substituted carboxylic acids, providing a comprehensive understanding of the thermal stability and decomposition pathways of these compounds. Such studies are crucial for applications in material science, especially in the design of thermal resistant materials and chemicals (Al-Awadi et al., 2000).

Luminescence Sensitization by Nanoparticles

• Tigaa et al. (2017) synthesized compounds including 2,6-Bis(diethylamide)-4-oxo(3-thiopropane)pyridine and used them to sensitize the emission of LnIII ions. When used to cap ZnS nanoparticles, these compounds facilitated sensitized LnIII-centered emission, demonstrating potential applications in the development of advanced luminescent materials (Tigaa et al., 2017).